Cas no 1805640-84-9 (Methyl 5-chloro-2-cyano-4-mercaptobenzoate)

• Product Name: Methyl 5-chloro-2-cyano-4-mercaptobenzoate
• CAS No: 1805640-84-9
• MF: C₉H₆ClNO₂S
• MW: 227.667439937592
• CID: 4953917
• Update Time: 2025-06-29

Methyl 5-chloro-2-cyano-4-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-2-cyano-4-mercaptobenzoate

• Inchi： 1S/C9H6ClNO2S/c1-13-9(12)6-3-7(10)8(14)2-5(6)4-11/h2-3,14H,1H3
• InChI Key： NKRBWWBOWHJCIH-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C#N)=C(C(=O)OC)C=1)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 2.3
• Topological Polar Surface Area: 51.1

Additional information on Methyl 5-chloro-2-cyano-4-mercaptobenzoate

Methyl 5-chloro-2-cyano-4-mercaptobenzoate: A Comprehensive Overview

Methyl 5-chloro-2-cyano-4-mercaptobenzoate, also known by its CAS number 1805640-84-9, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a methyl ester group, a cyano group, and a mercapto group attached to a benzene ring. The combination of these functional groups makes it highly reactive and suitable for a wide range of chemical reactions. Recent studies have highlighted its potential in drug discovery, material science, and analytical chemistry, making it a subject of intense research interest.

The methyl ester group in Methyl 5-chloro-2-cyano-4-mercaptobenzoate plays a crucial role in stabilizing the molecule and enhancing its solubility in organic solvents. This property is particularly useful in synthesis reactions where precise control over the reaction environment is essential. The cyano group, on the other hand, introduces electron-withdrawing effects, which can influence the reactivity of the molecule in various chemical transformations. Recent research has demonstrated that this group can be effectively utilized in the synthesis of advanced materials, such as conductive polymers and nanocomposites.

The mercapto group (–SH) is another key feature of this compound. It exhibits strong nucleophilic properties, making it ideal for thiol-based reactions, such as thiol–ene coupling and click chemistry. These reactions are widely used in the synthesis of biologically active molecules and complex organic structures. Moreover, the presence of the chlorine atom at the 5-position of the benzene ring adds to the compound's versatility by introducing additional reactivity and directing effects during aromatic substitution reactions.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of Methyl 5-chloro-2-cyano-4-mercaptobenzoate. One notable approach involves the nucleophilic aromatic substitution of a suitable precursor with a mercapto group. This method has been optimized to achieve high yields and excellent purity, making it suitable for large-scale production. Additionally, researchers have explored green chemistry approaches to synthesize this compound, reducing environmental impact while maintaining high-quality standards.

In terms of applications, Methyl 5-chloro-2-cyano-4-mercaptobenzoate has shown promise in drug discovery efforts. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. For instance, studies have demonstrated its potential as an inhibitor of certain kinases involved in cancer progression. Furthermore, its ability to form stable metal complexes has led to its use in designing novel contrast agents for medical imaging techniques such as MRI.

The compound also finds applications in material science, particularly in the development of advanced coatings and adhesives. The thiol group enables strong bonding with various substrates, making it ideal for creating durable and weather-resistant materials. Recent research has focused on incorporating this compound into polymer matrices to enhance mechanical properties and thermal stability.

From an analytical perspective, Methyl 5-chloro-2-cyano-4-mercaptobenzoate serves as a valuable reference standard due to its well-defined structure and stability under various conditions. It is widely used in chromatographic methods to calibrate instruments and ensure accurate quantification of related compounds.

In conclusion, Methyl 5-chloro-2-cyano-4-mercaptobenzoate (CAS No: 1805640-84-9) is a multifaceted compound with significant potential across diverse scientific domains. Its unique functional groups and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new applications and synthetic strategies, this compound is poised to play an even more prominent role in advancing modern chemistry.